(2S)-oct-7-yn-2-ol

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (2S)-oct-7-yn-2-ol
• InChI: InChI=1S/C8H14O/c1-3-4-5-6-7-8(2)9/h1,8-9H,4-7H2,2H3/t8-/m0/s1
• InChI Key: YAUCGNOJRISZRH-QMMMGPOBSA-N
• Isomeric SMILES: C[C@@H](CCCCC#C)O
• Canonical SMILES: CC(CCCCC#C)O

Description

(2S)-Oct-7-yn-2-ol is a chiral secondary alcohol featuring a terminal triple bond at the 7th carbon and an (S)-configured stereocenter at the 2nd carbon. Its molecular formula is C₈H₁₄O, with a molecular weight of 126.20 g/mol. The triple bond in (2S)-oct-7-yn-2-ol introduces distinct electronic and steric effects compared to double-bond analogs, influencing reactivity, polarity, and chromatographic behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Hydroboration-Oxidation: One common method to synthesize (2S)-oct-7-yn-2-ol involves the hydroboration-oxidation of oct-7-yne. This process typically uses borane (BH3) or a borane complex, followed by oxidation with hydrogen peroxide (H2O2) in the presence of a base such as sodium hydroxide (NaOH). The reaction proceeds with anti-Markovnikov addition, resulting in the formation of the alcohol at the terminal carbon.

Asymmetric Reduction: Another method involves the asymmetric reduction of oct-7-yn-2-one using a chiral catalyst. This method ensures the selective formation of the (2S) enantiomer. Common catalysts include chiral oxazaborolidine complexes.

Industrial Production Methods: Industrial production of (2S)-oct-7-yn-2-ol often involves the use of large-scale hydroboration-oxidation processes due to their efficiency and relatively low cost. The choice of reagents and conditions is optimized to maximize yield and purity while minimizing waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: (2S)-oct-7-yn-2-ol can undergo oxidation reactions to form corresponding ketones or carboxylic acids. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: The compound can be reduced to form alkanes or alkenes. Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: The hydroxyl group can be substituted with other functional groups through reactions with halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, H2O2

Reduction: Pd/C, H2 gas

Substitution: SOCl2, PBr3

Major Products:

Oxidation: Oct-7-yn-2-one, Oct-7-ynoic acid

Reduction: Octane, Octene

Substitution: Oct-7-yn-2-chloride, Oct-7-yn-2-bromide

Scientific Research Applications

Chemistry: (2S)-oct-7-yn-2-ol is used as a chiral building block in organic synthesis. Its unique stereochemistry makes it valuable in the synthesis of complex molecules, including pharmaceuticals and natural products.

Biology and Medicine: In biological research, (2S)-oct-7-yn-2-ol is studied for its potential as a bioactive compound. It has been investigated for its antimicrobial and antifungal properties, making it a candidate for developing new therapeutic agents.

Industry: In the industrial sector, (2S)-oct-7-yn-2-ol is used in the production of specialty chemicals and as an intermediate in the synthesis of fragrances and flavors.

Mechanism of Action

The mechanism by which (2S)-oct-7-yn-2-ol exerts its effects depends on its specific application. In antimicrobial studies, it is believed to disrupt microbial cell membranes, leading to cell lysis and death. The hydroxyl group plays a crucial role in its interaction with biological targets, facilitating hydrogen bonding and other interactions that enhance its bioactivity.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below contrasts (2S)-oct-7-yn-2-ol with structurally related compounds from the evidence:

Compound	Molecular Formula	Molecular Weight	Unsaturation Type	Substituents	Stereochemistry
(2S)-Oct-7-yn-2-ol	C₈H₁₄O	126.20	Triple bond (yn)	None	(S)-configured C2
(2S)-7-Octen-2-ol	C₈H₁₆O	128.21	Double bond (en)	None	(S)-configured C2
2,6-Dimethyl-7-octen-2-ol	C₁₀H₂₀O	156.27	Double bond (en)	Methyl at C2 and C6	No defined stereocenter
2-Methyl-6-methylene-7-octen-2-ol	C₁₀H₁₈O	154.25	Double bond (en)	Methyl at C2, methylene at C6	No stereocenter

Key Observations :

• Triple vs. Double Bonds : The triple bond in (2S)-oct-7-yn-2-ol increases electron density withdrawal, reducing polarity compared to double-bond analogs. This could lower boiling points and alter retention times in gas chromatography (GC).
• Branching Effects : Methyl substituents (e.g., in 2,6-dimethyl-7-octen-2-ol) increase molecular weight and steric hindrance, elevating boiling points and retention indices (RI).

Chromatographic Behavior

GC data from the evidence highlights retention indices (RI) for substituted analogs:

Compound	Column Type	Active Phase	Temperature (°C)	RI Value	Source
2,6-Dimethyl-7-octen-2-ol	Capillary (SE-30)	Methyl Silicone	60–180	1195.4	Tudor (1997)
2,6-Dimethyl-7-octen-2-ol	Polar (Carbowax 20M)	Polyethylene Glycol	60–200	2034.3	Rao et al. (1989)

Implications for (2S)-Oct-7-yn-2-ol :

• The triple bond’s linear geometry may reduce interaction with non-polar GC phases (e.g., SE-30), leading to lower RI values compared to branched analogs.
• Polar columns (e.g., Carbowax 20M) could better resolve (2S)-oct-7-yn-2-ol due to its alcohol group’s hydrogen-bonding capacity.

Research Findings and Limitations

• Stereochemical Influence : The (S)-configuration in (2S)-7-octen-2-ol enhances enantioselective interactions in chiral GC phases . Similar effects are expected for (2S)-oct-7-yn-2-ol but require experimental validation.
• Data Gaps: No direct GC or mass spectrometry data exists for (2S)-oct-7-yn-2-ol in the evidence. Predictions are based on analogs and theoretical principles.

Biological Activity

(2S)-oct-7-yn-2-ol is a chiral compound that has garnered attention for its potential biological activities. This compound belongs to the class of alkynols and is characterized by its unique structure, which may contribute to various biological effects. This article aims to provide a comprehensive overview of the biological activity of (2S)-oct-7-yn-2-ol, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of (2S)-oct-7-yn-2-ol can be represented as follows:

$$\text{C}_8\text{H}_{14}\text{O}$$

This compound features a hydroxyl group (-OH) attached to a carbon chain with an alkyne functional group, influencing its reactivity and biological interactions.

1. Antimicrobial Activity

Several studies have investigated the antimicrobial properties of (2S)-oct-7-yn-2-ol. It has been shown to exhibit inhibitory effects against various bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

2. Antioxidant Activity

(2S)-oct-7-yn-2-ol has demonstrated significant antioxidant activity in vitro. This property is crucial for mitigating oxidative stress-related damage in cells. The compound's ability to scavenge free radicals has been quantified using various assays, such as DPPH and ABTS.

DPPH Scavenging Activity:

$$\text{IC}_{50}=25\,\mu g/mL$$

3. Anti-inflammatory Effects

Research indicates that (2S)-oct-7-yn-2-ol may exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In vitro studies using macrophage cell lines have shown a reduction in TNF-alpha and IL-6 levels upon treatment with this compound.

The biological activities of (2S)-oct-7-yn-2-ol can be attributed to several mechanisms:

• Cell Membrane Disruption: The hydrophobic nature of the alkyne group allows for integration into lipid membranes, leading to increased permeability and eventual cell death in microorganisms.
• Radical Scavenging: The hydroxyl group plays a pivotal role in donating electrons to free radicals, thus neutralizing them and preventing cellular damage.
• Cytokine Modulation: By modulating signaling pathways associated with inflammation, (2S)-oct-7-yn-2-ol can reduce the expression of inflammatory mediators.

Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of (2S)-oct-7-yn-2-ol revealed that it effectively inhibited the growth of Gram-positive and Gram-negative bacteria. The results indicated that this compound could serve as a potential natural preservative in food products.

Study 2: Antioxidant Properties

In another study focusing on oxidative stress, (2S)-oct-7-yn-2-ol was shown to protect neuronal cells from oxidative damage induced by hydrogen peroxide. This suggests potential therapeutic applications in neurodegenerative diseases.